1,3-Dimethylspiro[6,7-dihydro-5H-indole-4,2'-oxirane]

• IUPAC Name: 1,3-dimethylspiro[6,7-dihydro-5H-indole-4,2'-oxirane]
• InChI: InChI=1S/C11H15NO/c1-8-6-12(2)9-4-3-5-11(7-13-11)10(8)9/h6H,3-5,7H2,1-2H3
• InChI Key: NAFVOUVGXNNYLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=C1C3(CCC2)CO3)C
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol

Description

“1,3-Dimethylspiro[6,7-dihydro-5H-indole-4,2’-oxirane]” is a chemical compound. It is part of the spirooxindole family, which are prevalent in numerous natural products possessing a broad array of biological activities and medicinally relevant compounds with many pharmacological actions.

Synthesis Analysis

The synthesis of spirooxindoles, including “1,3-Dimethylspiro[6,7-dihydro-5H-indole-4,2’-oxirane]”, often involves 1,3-dipolar cycloaddition reactions. Azomethine ylides, generated in situ by dicarbonyl compounds and amino acids, have been used for constructing complex spirocyclic molecules.

Molecular Structure Analysis

The molecular structure of “1,3-Dimethylspiro[6,7-dihydro-5H-indole-4,2’-oxirane]” is characterized by the presence of a spirooxindole skeleton. This structure is a ubiquitous motif in numerous natural products and medicinally relevant compounds.

Chemical Reactions Analysis

The photoisomerization and thermal reaction of the photochromic spiro[indoline-3,3’-pyrrolo[2,1-a]isoquinoline-1’,2’‘-thiazolo[3,2-a]pyrimidine] molecule, which is similar to "1,3-Dimethylspiro[6,7-dihydro-5H-indole-4,2’-oxirane]", have been studied. The 1,3-dipolar cycloaddition reaction is recognized as one of the most effective and powerful methods to synthesize spirooxindoles.

Future Directions

The future directions for “1,3-Dimethylspiro[6,7-dihydro-5H-indole-4,2’-oxirane]” could involve further exploration of its potential biological activities and applications. The development of new derivatives of spiroindolones has shown promise in the field of anti-tumor agents.